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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B607863 Get Quote

GSK-7975A Technical Support Center
Welcome to the technical support center for GSK-7975A. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

stability, handling, and use of GSK-7975A in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is GSK-7975A and what is its mechanism of action?

A1: GSK-7975A is a potent and selective inhibitor of Calcium Release-Activated Calcium

(CRAC) channels.[1][2][3] Its primary targets are the Orai1 and Orai3 calcium channels, which

are key components of the CRAC channel complex. The activation of CRAC channels is

initiated by the depletion of calcium from the endoplasmic reticulum (ER), which is sensed by

the Stromal Interaction Molecule 1 (STIM1). Upon ER calcium depletion, STIM1 proteins

oligomerize and translocate to the plasma membrane where they interact with and activate Orai

channels, leading to an influx of extracellular calcium into the cell. GSK-7975A acts

downstream of STIM1 oligomerization and the STIM1-Orai1 interaction to block the Orai pore,

thereby inhibiting this calcium entry.[4][5]

Q2: What is the recommended solvent for dissolving GSK-7975A?

A2: GSK-7975A is soluble in dimethyl sulfoxide (DMSO).[3][6] It is recommended to prepare a

concentrated stock solution in high-quality, anhydrous DMSO.

Q3: How should I store the solid compound and DMSO stock solutions of GSK-7975A?
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A3: Proper storage is crucial to maintain the integrity of GSK-7975A. The following table

summarizes the recommended storage conditions based on information from various suppliers.

Format
Storage
Temperature

Shelf Life Citations

Solid Powder -20°C >2 years [3]

0-4°C
Short term (days to

weeks)
[3]

DMSO Stock Solution -80°C Up to 2 years [1]

-20°C Up to 3 months [6]

Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the DMSO

stock solution into single-use volumes.

Q4: Is GSK-7975A stable in aqueous solutions and cell culture media?

A4: There is limited published data specifically detailing the stability of GSK-7975A in aqueous

solutions or common cell culture media such as DMEM or RPMI-1640. As a general

consideration for small molecule inhibitors, prolonged incubation in aqueous environments,

particularly at physiological pH and temperature, can lead to degradation. Therefore, it is best

practice to prepare fresh dilutions of GSK-7975A in culture media for each experiment from a

frozen DMSO stock. Avoid storing the compound in culture media for extended periods.

Troubleshooting Guide
This guide addresses common issues that may arise during experiments with GSK-7975A.
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Issue Possible Cause(s) Recommended Solution(s)

Inconsistent or no inhibitory

effect

Compound Degradation:

Improper storage of stock

solutions (e.g., repeated

freeze-thaw cycles, prolonged

storage at room temperature).

Prepare fresh aliquots of GSK-

7975A from a properly stored

stock solution for each

experiment.

Precipitation in Culture Media:

The final concentration of

DMSO may be too high, or the

compound may have limited

solubility in your specific

culture medium.

Ensure the final DMSO

concentration in your assay is

low (typically ≤ 0.1%) to avoid

solvent-induced toxicity and

precipitation. Visually inspect

the media for any signs of

precipitation after adding the

compound. If precipitation

occurs, consider optimizing the

final concentration of GSK-

7975A or the vehicle.

Incorrect Cell-based Assay

Conditions: The experimental

window may not be optimal for

observing the inhibitory effect.

Optimize the pre-incubation

time with GSK-7975A before

stimulating the cells. A pre-

incubation of at least 20-30

minutes is often used.[4][7]

Ensure the stimulus for CRAC

channel activation (e.g.,

thapsigargin, ionomycin) is

potent and used at an

appropriate concentration.

Cell Toxicity Observed

High DMSO Concentration:

The final concentration of

DMSO in the culture medium is

toxic to the cells.

Perform a vehicle control with

the same final DMSO

concentration to assess its

effect on cell viability. Keep the

final DMSO concentration as

low as possible (ideally ≤

0.1%).
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Off-target Effects: At high

concentrations, GSK-7975A

may have off-target effects.

Determine the optimal

concentration of GSK-7975A

for your specific cell type and

assay through a dose-

response experiment. Use the

lowest effective concentration

to minimize potential off-target

effects.

Variability between

experiments

Inconsistent Stock Solution

Preparation: Errors in weighing

the compound or dissolving it

in DMSO.

Ensure accurate weighing of

the solid compound and

complete dissolution in DMSO.

Vortex thoroughly to ensure a

homogenous stock solution.

Cell Passage Number and

Health: High passage numbers

or unhealthy cells can lead to

altered responses.

Use cells with a consistent and

low passage number. Ensure

cells are healthy and in the

logarithmic growth phase

before starting the experiment.

Experimental Protocols
Preparation of GSK-7975A Stock Solution (10 mM)

Weighing the Compound: Accurately weigh out the required amount of GSK-7975A powder

(Molecular Weight: 397.3 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution,

weigh 3.973 mg of GSK-7975A.

Dissolving in DMSO: Add the appropriate volume of high-quality, anhydrous DMSO to the

weighed compound. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution thoroughly until the compound is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but

avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C as recommended in the stability
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table.

General Protocol for a Cell-Based Calcium Influx Assay
This protocol provides a general workflow for assessing the inhibitory effect of GSK-7975A on

store-operated calcium entry (SOCE) using a fluorescent calcium indicator like Fura-2 or Fluo-

4.

Cell Seeding: Seed your cells of interest onto a suitable plate (e.g., 96-well black-walled,

clear-bottom plate for fluorescence assays) at an appropriate density to achieve a confluent

monolayer on the day of the experiment.

Calcium Indicator Loading:

Prepare a loading buffer containing a fluorescent calcium indicator (e.g., Fluo-4 AM) in a

serum-free medium or a suitable buffer (e.g., HBSS).

Remove the culture medium from the cells and wash once with the buffer.

Add the loading buffer to the cells and incubate at 37°C for 30-60 minutes in the dark.

Wash and Pre-incubation with GSK-7975A:

Wash the cells twice with the buffer to remove excess dye.

Prepare working solutions of GSK-7975A at various concentrations (e.g., 2x the final

desired concentration) by diluting the DMSO stock solution in the assay buffer. Include a

vehicle control (DMSO only).

Add the GSK-7975A working solutions to the respective wells and incubate for 20-30

minutes at room temperature or 37°C in the dark.

Measurement of Baseline Fluorescence: Measure the baseline fluorescence of the cells

using a fluorescence plate reader or microscope with the appropriate excitation and emission

wavelengths for your chosen calcium indicator.

Stimulation of SOCE:
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Prepare a solution of a SERCA pump inhibitor like thapsigargin to deplete ER calcium

stores and activate CRAC channels.

Add the thapsigargin solution to the wells while continuously recording the fluorescence

signal.

Data Analysis:

The increase in fluorescence intensity upon stimulation reflects the influx of extracellular

calcium.

Analyze the data by measuring parameters such as the peak fluorescence, the area under

the curve, or the rate of calcium influx.

Compare the response in the presence of different concentrations of GSK-7975A to the

vehicle control to determine the inhibitory effect.

Visualizations
Signaling Pathway of CRAC Channel Activation and
Inhibition by GSK-7975A

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b607863?utm_src=pdf-body
https://www.benchchem.com/product/b607863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum

Plasma Membrane

Cytosol

Ca2+

ER Ca2+ Depletion

STIM1 (inactive)

STIM1 Oligomerization
& Translocation

senses low ER Ca2+

Orai Channel (closed)

STIM1-Orai Interaction

Low [Ca2+]Agonist
(e.g., Thapsigargin)

inhibits SERCA

Orai Channel (open)

activates

Ca2+ Influx

High [Ca2+]

Downstream Signaling
(e.g., NFAT activation)

GSK-7975A

inhibits

Click to download full resolution via product page

Caption: CRAC channel activation pathway and the inhibitory action of GSK-7975A.
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Experimental Workflow for a Calcium Influx Assay
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Caption: A typical experimental workflow for a cell-based calcium influx assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b607863?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GSK-7975A.html
https://www.selleckchem.com/datasheet/gsk-7975a-E298401-DataSheet.html
https://www.medkoo.com/products/7783
https://pmc.ncbi.nlm.nih.gov/articles/PMC3580291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3580291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://www.sigmaaldrich.cn/CN/zh/product/mm/534351
https://www.sigmaaldrich.cn/CN/zh/product/mm/534351
https://www.biorxiv.org/content/10.1101/2024.09.26.615129v1.full.pdf
https://www.benchchem.com/product/b607863#gsk-7975a-stability-in-dmso-and-culture-media
https://www.benchchem.com/product/b607863#gsk-7975a-stability-in-dmso-and-culture-media
https://www.benchchem.com/product/b607863#gsk-7975a-stability-in-dmso-and-culture-media
https://www.benchchem.com/product/b607863#gsk-7975a-stability-in-dmso-and-culture-media
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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